Cas no 1400808-02-7 (tert-butyl (1R,4R,5R)-5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: tert-butyl (1R,4R,5R)-5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 1400808-02-7
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 4594198
• PubChem ID: 68228312
• Update Time: 2025-06-14

tert-butyl (1R,4R,5R)-5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate
• 5-Amino-2-aza-bicyclo[2.2.1]heptane-2-carboxylic acid tert-butyl ester
• 2-AZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID, 5-AMINO-, 1,1-DIMETHYLETHYL ESTER
• tert-Butyl (1R,4R,5S)-5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate
• 5-Amino-2-Boc-2-azabicyclo[2.2.1]heptane
• Racemic-(1s,4s,5s)-tert-butyl 5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate
• 7936
• tert-butyl (1R,4R,5R)-5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate
• (1R,4R,5R)-rel-5-Amino-2-azabicyclo[2.2.1]heptane-2-carboxylic acid tert-butyl ester
• PS-19273
• tert-butyl rel-(1R,4R,5R)-5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate
• (1R,4R,5R)-tert-Butyl5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate
• SCHEMBL12275506
• (1R,4R,5R)-tert-butyl 5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate
• AT10501
• 793650-60-9
• CS-0097101
• DB-361856
• rel-tert-Butyl (1R,4R,5R)-5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate
• 1400808-02-7

• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-6-7-4-8(13)5-9(7)12/h7-9H,4-6,12H2,1-3H3
• InChI Key： HGLKMYOTFGKEDG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2C(CC1C2)N)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6

Additional information on tert-butyl (1R,4R,5R)-5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate

Comprehensive Overview of tert-butyl (1R,4R,5R)-5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 1400808-02-7)

The compound tert-butyl (1R,4R,5R)-5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 1400808-02-7) is a highly specialized chiral building block widely utilized in pharmaceutical synthesis and organic chemistry. Its unique azabicyclo[2.2.1]heptane scaffold and tert-butyl carboxylate group make it a valuable intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers and industry professionals frequently search for this compound due to its relevance in asymmetric synthesis and medicinal chemistry applications.

In recent years, the demand for chiral amines and bridged bicyclic compounds has surged, driven by advancements in precision medicine and targeted drug delivery. The stereochemistry of (1R,4R,5R)-5-amino-2-azabicyclo[2.2.1]heptane is critical for its biological activity, aligning with the growing focus on enantioselective catalysis and 3D molecular design. This compound's CAS No. 1400808-02-7 is often referenced in patents and academic papers exploring neuroprotective agents and GPCR modulators, reflecting its importance in cutting-edge research.

From a synthetic perspective, the tert-butyl ester moiety in this molecule enhances stability during multi-step reactions, a feature highly sought after in peptide mimetics and small-molecule drug development. Its azabicyclo[2.2.1]heptane core also contributes to improved bioavailability and blood-brain barrier penetration, addressing key challenges in modern pharmacology. These attributes explain why queries like "azabicycloheptane derivatives" and "chiral amine protecting groups" frequently appear in scientific literature searches.

The compound's role extends to catalysis and ligand design, where its rigid bicyclic structure serves as a template for molecular recognition. With the rise of AI-assisted drug discovery, databases increasingly highlight CAS 1400808-02-7 as a fragment for virtual screening and de novo molecular assembly. This aligns with industry trends toward computational chemistry and high-throughput experimentation, where such scaffolds accelerate hit-to-lead optimization.

Environmental and regulatory considerations further underscore the compound's significance. Its tert-butyl group offers a balance between reactivity and safety, meeting stringent green chemistry standards. As sustainability becomes a priority in pharma, searches for "eco-friendly chiral auxiliaries" often lead to derivatives of this 2-azabicyclo[2.2.1]heptane framework. Moreover, its compatibility with continuous flow chemistry systems positions it favorably for industrial-scale production.

In analytical applications, tert-butyl (1R,4R,5R)-5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate serves as a calibration standard for chiral chromatography, aiding in the resolution of complex stereoisomeric mixtures. This dual utility—both as a synthetic intermediate and analytical tool—makes CAS 1400808-02-7 a versatile asset in quality control laboratories and method development teams worldwide.

Future research directions likely involve derivatization of this scaffold for next-generation therapeutics, particularly in neurodegenerative diseases and pain management. Its structural features align with emerging paradigms in fragment-based drug discovery, where bridged heterocycles are prized for their three-dimensional diversity. As such, the scientific community continues to investigate 1400808-02-7 and related compounds through structure-activity relationship (SAR) studies and crystallographic analysis.